An In-depth Technical Guide to Acetylsalicylic Acid (Aspirin)
An In-depth Technical Guide to Acetylsalicylic Acid (Aspirin)
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the chemical structure, properties, and biological activities of acetylsalicylic acid, commonly known as aspirin (B1665792). It includes detailed data, experimental protocols, and visualizations of its core mechanisms of action.
Chemical Structure and Identity
Acetylsalicylic acid is a synthetic organic compound derived from salicylic (B10762653) acid.[1] Its chemical structure consists of a benzene (B151609) ring functionalized with a carboxylic acid and an ester (acetoxy) group.[2][3][4] This structure is fundamental to its mechanism of action and physicochemical properties.
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CAS Number: 50-78-2[6]
Physicochemical Properties
Aspirin is a white, crystalline, weakly acidic substance.[7][8] It is stable in dry air but gradually hydrolyzes into salicylic acid and acetic acid in the presence of moisture.[7][9]
| Property | Value | References |
| Melting Point | 135-136 °C (275-277 °F) | [2][4][5][7][8][9] |
| Boiling Point | 140 °C (284 °F) (decomposes) | [2][7][8][9] |
| Density | 1.40 g/cm³ | [2][5][7] |
| pKa | 3.5 at 25 °C | [7][9] |
| Water Solubility | 3 g/L | [2][7] |
| Appearance | White crystalline powder | [4][5][8][10] |
Mechanism of Action and Signaling Pathways
Aspirin's primary therapeutic effects—anti-inflammatory, analgesic, antipyretic, and antiplatelet—stem from its irreversible inhibition of cyclooxygenase (COX) enzymes.[[“]][12][13]
3.1. Irreversible COX Inhibition
Aspirin acts as an acetylating agent, covalently attaching an acetyl group to a serine residue in the active site of both COX-1 and COX-2 isozymes.[7][12] This irreversible inactivation distinguishes aspirin from other non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen, which are reversible inhibitors.[7][12]
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COX-1 Inhibition: In platelets, which lack a nucleus and cannot synthesize new protein, aspirin's irreversible inhibition of COX-1 blocks the production of thromboxane (B8750289) A₂ (TXA₂) for the entire lifespan of the platelet (8–9 days).[7][12] This leads to a sustained antiplatelet effect, which is crucial for preventing heart attacks and strokes.[7][9][13]
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COX-2 Modification: While aspirin irreversibly inhibits COX-1, it only modifies the enzymatic activity of COX-2.[7] This altered COX-2 enzyme gains a new function, producing anti-inflammatory lipid mediators like 15-epi-lipoxins (also known as aspirin-triggered lipoxins or ATLs), rather than pro-inflammatory prostaglandins.[7][[“]]
3.2. Signaling Pathway Diagram
The following diagram illustrates aspirin's core mechanism of action on the arachidonic acid cascade.
Caption: Aspirin's inhibition of COX-1 and modification of COX-2 activity.
Experimental Protocols
This section details common methodologies used in the synthesis and analysis of acetylsalicylic acid.
4.1. Synthesis of Acetylsalicylic Acid
Aspirin is typically synthesized via the esterification of salicylic acid with acetic anhydride (B1165640), using an acid catalyst like sulfuric or phosphoric acid.[1][8][14]
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Objective: To synthesize acetylsalicylic acid from salicylic acid.
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Materials:
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Procedure:
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Place 2.0 g of salicylic acid into a 125-mL Erlenmeyer flask.[15]
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In a fume hood, carefully add 5 mL of acetic anhydride, followed by 5 drops of concentrated sulfuric acid.[14][15]
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Swirl the flask gently to dissolve the solid.[15]
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Heat the flask in a steam or hot water bath for 10-15 minutes.[1][15]
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Allow the flask to cool to room temperature. To induce crystallization, scratch the inside of the flask with a glass rod.[15]
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Cool the mixture in an ice bath to complete the crystallization process.[15]
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Add 50 mL of cold water, stir, and collect the solid aspirin crystals by vacuum filtration.[1]
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Wash the crystals with a small amount of ice-cold water.[14]
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Allow the product to air dry.
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4.2. Purity Analysis: Ferric Chloride Test
This qualitative test detects the presence of unreacted salicylic acid, which contains a phenolic hydroxyl group.
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Objective: To test for the presence of phenolic impurities in the synthesized aspirin.
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Principle: Phenols form a colored complex (typically purple) with ferric chloride (FeCl₃) solution. Since pure aspirin does not have a free phenolic group, it should not produce this color change.[15]
-
Procedure:
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Set up three test tubes. Add a few crystals of: a) salicylic acid, b) your synthesized aspirin, and c) commercial aspirin to separate tubes.
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Dissolve the crystals in 5 mL of water in each tube.[15]
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Add 10 drops of 1% ferric chloride solution to each tube and observe any color change.[15]
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A purple or violet color indicates the presence of unreacted salicylic acid.
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4.3. Biological Assay: In Vitro COX-1 Inhibition Assay
This protocol provides a method to assess the inhibitory effect of aspirin on COX-1 activity in platelets, typically by measuring thromboxane B₂ (TXB₂), the stable metabolite of TXA₂.[16][17]
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Objective: To determine the IC₅₀ of aspirin for COX-1 in human platelets.
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Materials:
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Freshly drawn human venous blood (no anticoagulant for serum)[16]
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Aspirin stock solution (in DMSO or ethanol)
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Incubator at 37°C
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Centrifuge
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ELISA kit for Thromboxane B₂ (TXB₂)
-
-
Procedure:
-
Dispense 1 mL aliquots of freshly drawn whole blood into polypropylene (B1209903) tubes.[16]
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Immediately add various concentrations of aspirin (or vehicle control) to the tubes.[16]
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Incubate the tubes at 37°C for 1 hour to allow for blood clotting and platelet activation.[16][17]
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Centrifuge the tubes (e.g., 2,000 x g for 15 minutes at 4°C) to separate the serum.[16]
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Collect the serum supernatant and store at -80°C until analysis.[16]
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Measure the TXB₂ concentration in the serum using a commercial ELISA kit, following the manufacturer's instructions.[16][17]
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Calculate the percent inhibition of TXB₂ production for each aspirin concentration relative to the vehicle control and determine the IC₅₀ value.[16]
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4.4. Experimental Workflow Diagram
The following diagram outlines the workflow for assessing COX-1 inhibition.
Caption: Workflow for the in vitro COX-1 inhibition assay.
Broader Biological Effects
Beyond COX inhibition, research has uncovered additional mechanisms contributing to aspirin's effects. These include the modulation of signaling pathways like NF-κB, a key regulator of inflammation, and the induction of anti-inflammatory mediators through adenosine (B11128) accumulation and nitric oxide production.[7][[“]][12] These multifaceted actions continue to make aspirin a subject of intense research, particularly in areas like cancer prevention.[18]
References
- 1. Chemistry 104: Synthesis of Aspirin [chem.latech.edu]
- 2. Aspirin Formula - Meaning, Structure, Properties, and FAQs [vedantu.com]
- 3. study.com [study.com]
- 4. Acetylsalicylic Acid: Uses, Side Effects & Facts Explained [vedantu.com]
- 5. byjus.com [byjus.com]
- 6. Aspirin | C9H8O4 | CID 2244 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. Aspirin - Wikipedia [en.wikipedia.org]
- 8. Acetylsalicylic acid | 50-78-2 [chemicalbook.com]
- 9. walshmedicalmedia.com [walshmedicalmedia.com]
- 10. Aspirin Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
- 11. consensus.app [consensus.app]
- 12. Mechanism of action of aspirin - Wikipedia [en.wikipedia.org]
- 13. Aspirin: Pharmacology and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 14. nebula2.deanza.edu [nebula2.deanza.edu]
- 15. chem.libretexts.org [chem.libretexts.org]
- 16. benchchem.com [benchchem.com]
- 17. Frontiers | Characterization of the acetylation of cyclooxygenase-isozymes and targeted lipidomics of eicosanoids in serum and colon cancer cells by the new aspirin formulation IP1867B versus aspirin in vitro [frontiersin.org]
- 18. researchgate.net [researchgate.net]
